Cas no 388616-52-2 (1,3-Benzenediol, 4-iodo-2-methyl-)
388616-52-2 structure
Product Name:1,3-Benzenediol, 4-iodo-2-methyl-
CAS No:388616-52-2
MF:C7H7IO2
MW:250.033754587173
CID:1493155
Update Time:2024-08-24
1,3-Benzenediol, 4-iodo-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenediol, 4-iodo-2-methyl-
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- Inchi: 1S/C7H7IO2/c1-4-6(9)3-2-5(8)7(4)10/h2-3,9-10H,1H3
- InChI Key: MWJQDGMBCIDFPR-UHFFFAOYSA-N
- SMILES: C1(O)=CC=C(I)C(O)=C1C
Computed Properties
- Exact Mass: 249.94861
Experimental Properties
- Density: 2.006±0.06 g/cm3(Predicted)
- Boiling Point: 348.4±12.0 °C(Predicted)
- PSA: 40.46
- pka: 8.65±0.15(Predicted)
1,3-Benzenediol, 4-iodo-2-methyl- Related Literature
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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4. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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